Cas no 1804080-92-9 (7-Methoxybenzo[d]oxazole-2-carboxamide)
7-Methoxybenzo[d]oxazole-2-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 7-Methoxybenzo[d]oxazole-2-carboxamide
-
- Inchi: 1S/C9H8N2O3/c1-13-6-4-2-3-5-7(6)14-9(11-5)8(10)12/h2-4H,1H3,(H2,10,12)
- InChI Key: UZXKCBAYUNSYEK-UHFFFAOYSA-N
- SMILES: O1C(C(N)=O)=NC2C=CC=C(C1=2)OC
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 234
- XLogP3: 0.9
- Topological Polar Surface Area: 78.4
7-Methoxybenzo[d]oxazole-2-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A081003373-250mg |
7-Methoxybenzo[d]oxazole-2-carboxamide |
1804080-92-9 | 98% | 250mg |
$5,110.31 | 2022-04-02 | |
| Alichem | A081003373-500mg |
7-Methoxybenzo[d]oxazole-2-carboxamide |
1804080-92-9 | 98% | 500mg |
$7,141.68 | 2022-04-02 | |
| Alichem | A081003373-1g |
7-Methoxybenzo[d]oxazole-2-carboxamide |
1804080-92-9 | 98% | 1g |
$14,070.05 | 2022-04-02 |
7-Methoxybenzo[d]oxazole-2-carboxamide Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
Additional information on 7-Methoxybenzo[d]oxazole-2-carboxamide
Introduction to 7-Methoxybenzo[d]oxazole-2-carboxamide (CAS No. 1804080-92-9)
7-Methoxybenzo[d]oxazole-2-carboxamide (CAS No. 1804080-92-9) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzo[d]oxazoles, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of the methoxy group and the carboxamide functionality in its structure confers unique chemical and biological characteristics that make it a promising candidate for various therapeutic applications.
The chemical structure of 7-Methoxybenzo[d]oxazole-2-carboxamide consists of a benzene ring fused with an oxazole ring, with a methoxy group at the 7-position and a carboxamide group at the 2-position. This specific arrangement of functional groups imparts distinct properties that are crucial for its biological activity. The methoxy group is known to enhance lipophilicity and improve membrane permeability, while the carboxamide group can form hydrogen bonds with target proteins, enhancing binding affinity and selectivity.
Recent studies have highlighted the potential of 7-Methoxybenzo[d]oxazole-2-carboxamide in various therapeutic areas. One notable application is in the treatment of inflammatory diseases. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of signaling pathways like NF-κB and MAPK, which are central to the inflammatory response.
In addition to its anti-inflammatory properties, 7-Methoxybenzo[d]oxazole-2-carboxamide has also shown promise in cancer research. A study published in the Cancer Research journal demonstrated that this compound can selectively induce apoptosis in cancer cells while sparing normal cells. The selective cytotoxicity is attributed to its ability to disrupt mitochondrial function and activate caspase-dependent apoptotic pathways. This makes it a potential lead compound for the development of targeted cancer therapies.
The pharmacokinetic profile of 7-Methoxybenzo[d]oxazole-2-carboxamide has been extensively studied to assess its suitability as a drug candidate. Preclinical studies have shown that it exhibits favorable oral bioavailability and a reasonable half-life, making it suitable for once-daily dosing regimens. Additionally, it shows low toxicity in animal models, with no significant adverse effects observed at therapeutic doses.
The synthetic route for 7-Methoxybenzo[d]oxazole-2-carboxamide involves a series of well-established chemical transformations. The synthesis typically starts from commercially available starting materials, such as 7-methoxybenzene-1,2-diamine, which undergoes cyclization to form the oxazole ring followed by carboxylation to introduce the carboxamide functionality. The overall yield and purity of the final product are high, making it amenable to large-scale production.
In conclusion, 7-Methoxybenzo[d]oxazole-2-carboxamide (CAS No. 1804080-92-9) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. Ongoing studies are expected to uncover additional therapeutic uses and optimize its clinical potential.
1804080-92-9 (7-Methoxybenzo[d]oxazole-2-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)